1,3-dioxaindane-4,5-dicarbaldehyde
Overview
Description
1,3-Dioxaindane-4,5-dicarbaldehyde is a heterocyclic compound, consisting of a five-membered ring containing two oxygen atoms and two carbon atoms, with an aldehyde group at the 4 and 5 positions. It is a versatile building block for the synthesis of complex molecules, such as pharmaceuticals and agrochemicals. It is also used as an intermediate in the production of a variety of organic compounds. This article will discuss the synthesis methods for this compound, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Mechanism of Action
1,3-Dioxaindane-4,5-dicarbaldehyde is an intermediate in the synthesis of a variety of organic compounds. It acts as a catalyst in the reaction of 4-methyl-2-oxo-2H-pyran-3-carboxaldehyde and 1,3-dibromo-2-propanol, and facilitates the dehydration reaction with trifluoroacetic anhydride. It can also act as a nucleophile in the reaction of other compounds, such as aldehydes and ketones, to form a variety of organic compounds.
Biochemical and Physiological Effects
This compound is not known to have any direct biochemical or physiological effects. However, it has been used as an intermediate in the synthesis of a variety of pharmaceuticals and agrochemicals, which may have direct biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 1,3-dioxaindane-4,5-dicarbaldehyde in lab experiments is its versatility as a building block for the synthesis of a variety of organic compounds. It is relatively easy to synthesis and can be used in a variety of reactions. However, it is important to note that this compound is a hazardous material and should be handled with care. Additionally, the reaction of this compound with other compounds may produce hazardous byproducts, which should be handled with appropriate safety protocols.
Future Directions
1,3-Dioxaindane-4,5-dicarbaldehyde has a wide range of potential applications, including the synthesis of pharmaceuticals and agrochemicals, and the synthesis of dyes, pigments, and flavorings. Future research could focus on developing new methods for synthesizing this compound, as well as exploring new applications for the compound. Additionally, further research could be conducted to investigate the biochemical and physiological effects of compounds synthesized from this compound.
Synthesis Methods
1,3-Dioxaindane-4,5-dicarbaldehyde can be synthesized from the reaction of 4-methyl-2-oxo-2H-pyran-3-carboxaldehyde and 1,3-dibromo-2-propanol in the presence of a base catalyst. This reaction yields a mixture of this compound and 1,3-dioxaindane-4,3-dicarbaldehyde. The mixture can then be separated by column chromatography. Alternately, this compound can be synthesized from the reaction of 4-methyl-2-oxo-2H-pyran-3-carboxaldehyde and 1,3-dibromo-2-propanol in the presence of a base catalyst, followed by a dehydration reaction with trifluoroacetic anhydride.
Scientific Research Applications
1,3-Dioxaindane-4,5-dicarbaldehyde is used as a building block in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. It has been used as an intermediate in the synthesis of a variety of drugs, including anti-cancer agents and anti-inflammatory agents, as well as in the synthesis of agrochemicals such as herbicides and fungicides. It has also been used in the synthesis of a variety of other compounds, such as dyes, pigments, and flavorings.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dioxaindane-4,5-dicarbaldehyde involves the conversion of a suitable starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-hydroxybenzaldehyde", "glyoxylic acid", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-hydroxybenzaldehyde with glyoxylic acid in the presence of acetic anhydride and sodium acetate to form 2-(2-oxo-2-phenylethylidene)malonic acid.", "Step 2: Cyclization of 2-(2-oxo-2-phenylethylidene)malonic acid with sulfuric acid to form 1,3-dioxaindane-4,5-dicarboxylic acid.", "Step 3: Decarboxylation of 1,3-dioxaindane-4,5-dicarboxylic acid with sodium hydroxide in ethanol to form 1,3-dioxaindane-4,5-dicarbaldehyde." ] } | |
| 52315-62-5 | |
Molecular Formula |
C9H6O4 |
Molecular Weight |
178.1 |
Purity |
95 |
Origin of Product |
United States |
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